(3R)-3-Amino-3-(3,5-dibromophenyl)propanenitrile

• Molecular Formula: C9H8Br2N2
• Molecular Weight: 303.98 g/mol
• IUPAC Name: (3R)-3-amino-3-(3,5-dibromophenyl)propanenitrile
• InChI: InChI=1S/C9H8Br2N2/c10-7-3-6(4-8(11)5-7)9(13)1-2-12/h3-5,9H,1,13H2/t9-/m1/s1
• InChI Key: KXGJIBHFNZVPCD-SECBINFHSA-N
• Isomeric SMILES: C1=C(C=C(C=C1Br)Br)[C@@H](CC#N)N
• Canonical SMILES: C1=C(C=C(C=C1Br)Br)C(CC#N)N

Description

(3R)-3-Amino-3-(3,5-dibromophenyl)propanenitrile is a chiral nitrile-containing compound characterized by a propanenitrile backbone with a 3,5-dibromophenyl substituent and an amino group at the stereogenic 3-position. The R-configuration at this position defines its stereochemistry, which is critical for its interactions in biological systems or asymmetric synthesis.

Comparison with Similar Compounds

Halogenated Derivatives

• (3R)-3-Amino-3-(3,5-dichlorophenyl)propanenitrile: Replacing bromine with chlorine reduces molecular weight (Br: ~80 amu vs. Cl: ~35 amu) and alters electronic properties. Chlorine’s lower electronegativity may decrease aromatic ring electron-withdrawing effects, impacting reactivity and binding interactions.

Alkyl- and Oxygen-Substituted Analogues

• (3R)-3-Amino-3-(3,5-dimethylphenyl)propanenitrile: Methyl groups donate electron density via inductive effects, increasing the aromatic ring’s nucleophilicity. This substitution likely improves metabolic stability compared to halogenated analogues but reduces polarity .
• 3-Amino-3-(3,5-dimethoxyphenyl)propanenitrile: Methoxy groups enhance solubility via hydrogen bonding but may introduce metabolic liabilities (e.g., O-demethylation).

Heterocyclic Derivatives

• 2,4-Dibromo-6-(3-(substitutedphenyl)-4,5-dihydroisoxazol-5-yl)aniline : Incorporation of an isoxazole ring introduces rigidity and hydrogen-bonding sites, which may improve target selectivity. However, the propanenitrile backbone is replaced with a dihydroisoxazole, fundamentally altering pharmacokinetic properties .

Spectral and Analytical Data

Key spectral differences among analogues:

Compound	FT-IR (C≡N stretch, cm⁻¹)	¹H NMR (Amino protons, ppm)	¹³C NMR (Nitrile carbon, ppm)
(3R)-3-Amino-3-(3,5-dibromophenyl)propanenitrile	~2240 (predicted)	δ 1.8–2.2 (broad)	~120 (predicted)
(3R)-3-Amino-3-(3,5-dimethylphenyl)propanenitrile	~2225	δ 1.7–2.0 (broad)	118
Isoxazole derivative	N/A (no nitrile)	δ 6.8–7.5 (aromatic)	150–160 (isoxazole carbons)

Note: Predicted values for the target compound are based on analogous nitriles.